1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea

• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: 1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C12H15N3O2S/c1-3-6-13-12(18)15-14-8-9-4-5-10(16)11(7-9)17-2/h3-5,7-8,14H,1,6H2,2H3,(H2,13,15,18)/b9-8-
• InChI Key: LSJQSOMZQZUEQY-HJWRWDBZSA-N
• Isomeric SMILES: COC1=C/C(=C\NNC(=S)NCC=C)/C=CC1=O
• SMILES: COC1=CC(=CNNC(=S)NCC=C)C=CC1=O

Description

1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a synthetic compound that belongs to the class of thiourea derivatives.

Mechanism of Action

The mechanism of action of 1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting certain enzymes and proteins involved in various biological processes. For example, the compound has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in melanin synthesis. This property makes it a potential candidate for the treatment of hyperpigmentation disorders.
Biochemical and Physiological Effects:
1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been shown to have various biochemical and physiological effects in scientific research studies. It has been reported to exhibit antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related disorders. The compound has also been shown to have anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea in lab experiments is its potential therapeutic applications in various biological processes. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for the scientific research on 1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea. One potential direction is to investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Another direction is to explore its potential use in the treatment of hyperpigmentation disorders. Additionally, further research could be conducted to investigate the mechanism of action of the compound and to improve its solubility in water for easier use in lab experiments.
Conclusion:
In conclusion, 1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is a synthetic compound that has shown potential therapeutic applications in various scientific research studies. While its mechanism of action is not fully understood, it has been reported to exhibit anticancer, antifungal, and antibacterial activities, as well as potential use in the treatment of Alzheimer's disease and hyperpigmentation disorders. Further research is needed to fully understand the compound's mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea involves the reaction between 2-amino-4-methoxybenzaldehyde and N-(prop-2-en-1-yl)thiourea in the presence of a catalyst. The reaction results in the formation of the desired compound with a yield of around 60%.

Scientific Research Applications

1-[[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has shown potential therapeutic applications in various scientific research studies. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.